Cas no 2228909-80-4 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol)

• Product Name: 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol
• CAS No: 2228909-80-4
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 6206983
• PubChem ID: 154828528
• Update Time: 2025-06-13

1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol
• EN300-1824766
• [1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclobutyl]methanol
• 2228909-80-4

• Inchi： 1S/C15H20O/c16-11-15(9-4-10-15)14-8-3-6-12-5-1-2-7-13(12)14/h1-2,5,7,14,16H,3-4,6,8-11H2
• InChI Key： VQJAQFGFNOFTHJ-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclobutylmethanol: A Comprehensive Overview

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclobutylmethanol (CAS No. 2228909-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydronaphthalene moiety and a cyclobutylmethanol group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tetrahydronaphthalene scaffold is a well-known core structure in many biologically active compounds. It is often associated with compounds that exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this scaffold in 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol suggests that it may possess similar properties, making it a valuable candidate for drug discovery and development.

The cyclobutylmethanol group adds another layer of complexity to the molecule. Cyclobutyl derivatives are known for their ability to modulate various biological processes, such as receptor binding and enzyme inhibition. This functional group can enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. The combination of the tetrahydronaphthalene and cyclobutylmethanol moieties in 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol may result in a compound with optimized pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This suggests that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and reduce neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol as a neuroprotective agent.

The pharmacokinetic profile of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has been found to have low toxicity in animal models, suggesting that it may be safe for human use.

In terms of synthetic chemistry, the preparation of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol involves several steps. The synthesis typically begins with the formation of the tetrahydronaphthalene core through catalytic hydrogenation or other methods. The cyclobutylmethanol group is then introduced through various coupling reactions or functional group transformations. The synthetic route can be optimized to improve yield and purity while minimizing environmental impact.

The future prospects for 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol are promising. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic areas. If these trials yield positive results, this compound could potentially be developed into a new class of drugs with broad applications in medicine. Additionally, further research may uncover new biological activities or mechanisms of action that could expand its therapeutic potential.

In conclusion, 1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclobutylmethanol (CAS No. 2228909-80-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for drug development. Continued research into this compound will likely lead to important advancements in the treatment of various diseases and conditions.